Cas no 5492-71-7 (1H-Indole-3-carboxylicacid, 5-hydroxy-2,6-dimethyl-, ethyl ester)

• Product Name: 1H-Indole-3-carboxylicacid, 5-hydroxy-2,6-dimethyl-, ethyl ester
• CAS No: 5492-71-7
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• CID: 381135
• PubChem ID: 691554
• Update Time: 2025-04-19

1H-Indole-3-carboxylicacid, 5-hydroxy-2,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 5-hydroxy-2,6-dimethyl-, ethyl ester
• benzoic acid, 3-(2-nitrophenoxy)-
• 3-(2-nitrophenoxy)benzoic acid
• SR-01000399074
• AKOS000746204
• Cambridge id 5492717
• DTXSID20970256
• SCHEMBL10594864
• Oprea1_145554
• MFCD00690139
• 3-(2-Nitro-phenoxy)-benzoic acid
• AB00087010-01
• HMS3377F08
• HMS2513P09
• MLS000554495
• 3-(2-nitrophenoxy)benzoicacid
• SMR000171396
• SR-01000399074-1
• Oprea1_572992
• CHEMBL1595477
• 27237-20-3
• 5492-71-7
• AB7667

• Inchi： 1S/C13H9NO5/c15-13(16)9-4-3-5-10(8-9)19-12-7-2-1-6-11(12)14(17)18/h1-8H,(H,15,16)
• InChI Key： HGFIGLCYOONRCT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.04807
• Monoisotopic Mass: 259.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.405
• Boiling Point: 432.4°C at 760 mmHg
• Flash Point: 215.3°C
• Refractive Index: 1.636
• PSA: 89.67